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Compound of Interest

Compound Name: dihydroabietic acid, AldrichCPR

Cat. No.: B1144654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Dihydroabietic acid (CAS No.

34434-80-5) from AldrichCPR or its successor, Sigma-Aldrich, was not found in publicly

available resources. The following information has been compiled from available chemical

databases. Much of the safety and toxicological data is not available. Therefore, this compound

should be handled with the utmost care, assuming it is hazardous. For experimental context,

safety protocols for the structurally related compound, Dehydroabietic acid (CAS No. 1740-19-

8), are provided for reference but should be applied with caution.

Chemical and Physical Properties
The quantitative data available for Dihydroabietic acid is primarily from computational models.

[1]

Table 1: Computed Physicochemical Properties of Dihydroabietic Acid[1]
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Property Value Source

Molecular Formula C₂₀H₃₂O₂ PubChem[1]

Molecular Weight 304.5 g/mol PubChem[1]

IUPAC Name

1,4a-dimethyl-7-propan-2-yl-

2,3,4,4b,5,6,7,9,10,10a-

decahydrophenanthrene-1-

carboxylic acid

PubChem[1]

CAS Number 34434-80-5 PubChem[1]

XLogP3 5.5 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Exact Mass 304.240230259 Da PubChem[1]

Monoisotopic Mass 304.240230259 Da PubChem[1]

Topological Polar Surface Area 37.3 Å² PubChem[1]

Heavy Atom Count 22 PubChem[1]

Toxicological Data
No experimental toxicological data, such as LD50 or LC50 values, for Dihydroabietic acid was

found in the available resources. The hazard classification for this compound is unknown.

Table 2: Toxicological Profile of Dihydroabietic Acid
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Parameter Value

Acute Toxicity (Oral) Data not available

Acute Toxicity (Dermal) Data not available

Acute Toxicity (Inhalation) Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin Sensitization Data not available

Carcinogenicity Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of Dihydroabietic acid

are not available in the context of a safety data sheet. Researchers should develop their own

standard operating procedures (SOPs) based on the quantity of material being used and the

nature of the planned experiment.

As a reference for handling a solid organic acid of unknown toxicity, the following general

laboratory procedures, adapted from safety sheets for Dehydroabietic acid, are recommended.

General Handling Protocol for Solid Chemicals of Unknown Toxicity:

Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical

fume hood, especially when handling powders to avoid inhalation of dust.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Inspect gloves

for integrity before use.

Body Protection: Wear a lab coat. For larger quantities, consider an impervious apron.
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Hygiene Measures: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

the laboratory area.[2]

Spill & Waste Management:

For small spills of solid material, avoid creating dust. Moisten the material if appropriate

and scoop it into a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Visualizations
The following diagrams illustrate a general workflow for handling chemicals of unknown toxicity

and a logical flow for hazard assessment.
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Caption: General workflow for safely handling a chemical with unknown toxicity.
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Caption: Logical flow for hazard assessment when data is limited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide on Dihydroabietic Acid: Properties, and
Handling Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144654#dihydroabietic-acid-aldrichcpr-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemos.de/import/data/msds/GB_en/1740-19-8-A0044948-GB-en.pdf
https://www.benchchem.com/product/b1144654#dihydroabietic-acid-aldrichcpr-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1144654#dihydroabietic-acid-aldrichcpr-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1144654#dihydroabietic-acid-aldrichcpr-material-safety-data-sheet-msds
https://www.benchchem.com/product/b1144654#dihydroabietic-acid-aldrichcpr-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144654?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

